Cas no 100365-72-8 (3-methylpyrazole-1-carboxamide)

• Product Name: 3-methylpyrazole-1-carboxamide
• CAS No: 100365-72-8
• MF: C₅H₇N₃O
• MW: 125.128580331802
• CID: 160272
• PubChem ID: 242452
• Update Time: 2025-04-19

3-methylpyrazole-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-carboxamide,3(or 5)-methyl- (9CI)
• 1-Carbamoyl-3(5)-methylpyrazole
• CMP (nitrification inhibitor)
• FL 571
• KMP
• KMP (nitrification inhibitor)
• Nitrifizid
• POTASSIUM METHOXIDE
• 3-methylpyrazole-1-carboxamide
• 100365-72-8
• NCIOpen2_000897
• 3-Methyl-1H-pyrazole-1-carboxamide
• 3-Methyl-1-pyrazolecarboxamide
• MFCD00020735
• SCHEMBL6685826
• DTXSID10143235
• 3(or 5)-Methyl-1H-pyrazole-1-carboxamide
• FT-0616045
• 3-Methyl-pyrazole carboamide
• PNZZQMXKKNDHNS-UHFFFAOYSA-N
• NSC75630
• CS-0330749
• 3-Methyl-1-pyrazolecarboxamide, 97%
• 1H-Pyrazole-1-carboxamide, 3(or 5)-methyl-
• AKOS004907925
• 873-50-7
• CLOPROSTENOLSODIUMSALT
• NS00042674
• NSC51116

• Inchi： 1S/C5H7N3O/c1-4-2-3-8(7-4)5(6)9/h2-3H,1H3,(H2,6,9)
• InChI Key： PNZZQMXKKNDHNS-UHFFFAOYSA-N
• SMILES： O=C(N)N1C=CC(C)=N1

Computed Properties

• Exact Mass: 125.05901
• Monoisotopic Mass: 125.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.9A^2
• XLogP3: -0.1

Experimental Properties

• Density: 0.95 g/mL at 20 °C
• Boiling Point: 284.6°Cat760mmHg
• Flash Point: 7 °C
• Refractive Index: n20/D 1.37
• PSA: 60.91
• LogP: 0.63210

3-methylpyrazole-1-carboxamide Security Information

• Hazardous Material transportation number：UN 3274 3/PG 2
• WGK Germany：1
• Hazard Category Code： 11-14-34
• Safety Instruction： 8-16-26-43-45
• FLUKA BRAND F CODES：3-10-23
• Hazardous Material Identification：